PGE synthase Inhibitor
  • 5-trans U-46619
    5-trans U-46619
    • Cat. No.:
    • B560389
    • CAS No.:
    • Molecular Formula:
    • C21H34O4
    • Molecular Weight:
    • 350.5 g/mol
    Description
    5-trans U-44619 is the trans isomer of the thromboxane receptor agonist U-44619. It inhibits microsomal prostaglandin E2 synthase (mPGES) when used at a concentration of 10 µM.
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  • pf-9184
    pf-9184
    • Cat. No.:
    • B610058
    • CAS No.:
    • Molecular Formula:
    • C21H14Cl2N2O4S
    • Molecular Weight:
    • 461.3 g/mol
    Description
    Microsomal prostaglandin E synthase-1 (mPGES-1) converts the COX product prostaglandin H2 (PGH2; ) into the biologically active PGE2.1 Like COX-2, the expression of mPGES-1 is induced in response to pro-inf...
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  • MF63
    MF63
    • Cat. No.:
    • B1676555
    • CAS No.:
    • 892549-43-8
    • Molecular Formula:
    • C23H11ClN4
    • Molecular Weight:
    • 378.8 g/mol
    Description
    Microsomal prostaglandin E2 synthase-1 (mPGES-1) is the terminal enzyme in the biosynthesis of PGE2.1,2,3 MF63 is a potent, selective, and orally active inhibitor of human mPGES-1 (IC50 = 1.3 nM). It displays gr...
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  • 5-trans U-44069
    5-trans U-44069
    • Cat. No.:
    • B1682052
    • CAS No.:
    • 56985-32-1
    • Molecular Formula:
    • C21H34O4
    • Molecular Weight:
    • 350.5 g/mol
    Description
    U-44069 is a prostanoid.
    has contractile effect on rat pulmonary veins & arteries;  a thromboxane-A2 mimetic
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  • 1-O-Hexadecylglycerol
    1-O-Hexadecylglycerol
    • Cat. No.:
    • B7769730
    • CAS No.:
    • 53584-29-5
    • Molecular Formula:
    • C19H40O3
    • Molecular Weight:
    • 316.5 g/mol
    Description
    1-O-palmitylglycerol is an alkylglycerol that is glycerol carrying a single palmityl (hexadecyl) substituent at position 1.
    Chimyl alcohol has been reported in Lobophytum and Doris montereyensis with data ava...
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  • ML388
    ML388
    • Cat. No.:
    • B10763784
    • CAS No.:
    • Molecular Formula:
    • C20H24N4
    • Molecular Weight:
    • 320.4 g/mol
    Description
    ML388 is a useful research compound. Its molecular formula is C20H24N4 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ML388 suitable for many research appl...
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  • Vipoglanstat
    Vipoglanstat
    • Cat. No.:
    • B10830976
    • CAS No.:
    • 1360622-01-0
    • Molecular Formula:
    • C30H34Cl2F5N5O3
    • Molecular Weight:
    • 678.5 g/mol
    Description
    VIPOGLANSTAT is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indications.
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  • FR20
    FR20
    • Cat. No.:
    • B14039056
    • CAS No.:
    • Molecular Formula:
    • C31H25Cl2N3O2
    • Molecular Weight:
    • 542.5 g/mol
    Description
    FR20 is a useful research compound. Its molecular formula is C31H25Cl2N3O2 and its molecular weight is 542.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality FR20 suitable for many research a...
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  • Tfc007
    Tfc007
    • Cat. No.:
    • B15613716
    • CAS No.:
    • Molecular Formula:
    • C27H29N5O4
    • Molecular Weight:
    • 487.5 g/mol
    Description
    Tfc007 is a useful research compound. Its molecular formula is C27H29N5O4 and its molecular weight is 487.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tfc007 suitable for many research ...
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  • AGU654
    AGU654
    • Cat. No.:
    • B15615108
    • CAS No.:
    • Molecular Formula:
    • C27H19ClF6N4O2
    • Molecular Weight:
    • 580.9 g/mol
    Description
    AGU654 is a useful research compound. Its molecular formula is C27H19ClF6N4O2 and its molecular weight is 580.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AGU654 suitable for many resea...
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